6-(2,6-Dichlorobenzyl)-6H-indolo[2,3-b]quinoxaline
6-(2,6-Dichlorobenzyl)-6H-indolo[2,3-b]quinoxaline
Brand Name:
Vulcanchem
CAS No.:
296792-74-0
VCID:
VC0394359
InChI:
InChI=1S/C21H13Cl2N3/c22-15-7-5-8-16(23)14(15)12-26-19-11-4-1-6-13(19)20-21(26)25-18-10-3-2-9-17(18)24-20/h1-11H,12H2
SMILES:
C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3N2CC5=C(C=CC=C5Cl)Cl
Molecular Formula:
C21H13Cl2N3
Molecular Weight:
378.2g/mol
6-(2,6-Dichlorobenzyl)-6H-indolo[2,3-b]quinoxaline
CAS No.: 296792-74-0
Main Products
VCID: VC0394359
Molecular Formula: C21H13Cl2N3
Molecular Weight: 378.2g/mol
CAS No. | 296792-74-0 |
---|---|
Product Name | 6-(2,6-Dichlorobenzyl)-6H-indolo[2,3-b]quinoxaline |
Molecular Formula | C21H13Cl2N3 |
Molecular Weight | 378.2g/mol |
IUPAC Name | 6-[(2,6-dichlorophenyl)methyl]indolo[3,2-b]quinoxaline |
Standard InChI | InChI=1S/C21H13Cl2N3/c22-15-7-5-8-16(23)14(15)12-26-19-11-4-1-6-13(19)20-21(26)25-18-10-3-2-9-17(18)24-20/h1-11H,12H2 |
Standard InChIKey | FQCJRLTWPLPMAQ-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3N2CC5=C(C=CC=C5Cl)Cl |
Canonical SMILES | C1=CC=C2C(=C1)C3=NC4=CC=CC=C4N=C3N2CC5=C(C=CC=C5Cl)Cl |
PubChem Compound | 1639862 |
Last Modified | Nov 11 2021 |
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